Cas no 67761-04-0 (1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]-)

• Product Name: 1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]-
• CAS No: 67761-04-0
• MF: C₂₀H₂₆N₂O₄S₂
• MW: 422.56144285202
• CID: 524006
• PubChem ID: 263910
• Update Time: 2025-04-19

1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]-
• 1,5-bis-(4-methylphenyl)sulfonyl-1,5-diazocane
• 1,5-Bis-<p-toluolsulfonyl>-octahydro-1,5-diazocin
• 1,5-ditosyl-1,5-diazacyclooctane
• N,N'-Bis-<p-toluolsulfonyl>octahydro-1,5-diazocin
• 1,5-Ditosyl-1,5-diazocane
• Oprea1_835608
• DTXSID70987091
• MFCD02170525
• NSC-98620
• 67761-04-0
• 1,5-Bis(4-methylbenzene-1-sulfonyl)-1,5-diazocane
• SY310374
• NSC98620

• Inchi： 1S/C20H26N2O4S2/c1-17-5-9-19(10-6-17)27(23,24)21-13-3-15-22(16-4-14-21)28(25,26)20-11-7-18(2)8-12-20/h5-12H,3-4,13-16H2,1-2H3
• InChI Key： JVECPRCCIVFZKP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCN(CCC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 422.13300
• Monoisotopic Mass: 422.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 586.5°Cat760mmHg
• Flash Point: 308.5°C
• Refractive Index: 1.59
• PSA: 91.52000
• LogP: 4.81620